Cas no 2639428-22-9 (tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate)
tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2639428-22-9
- tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate
- EN300-28229655
- tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate
-
- Inchi: 1S/C18H25N3O3/c1-6-20-11-14(13(2)19-20)12-21(17(23)24-18(3,4)5)15-9-7-8-10-16(15)22/h7-11,22H,6,12H2,1-5H3
- InChI Key: BZOBUENXOKATGJ-UHFFFAOYSA-N
- SMILES: O(C(N(C1C=CC=CC=1O)CC1=CN(CC)N=C1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 331.18959167g/mol
- Monoisotopic Mass: 331.18959167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 67.6Ų
tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229655-1g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 1g |
$871.0 | 2023-09-09 | ||
| Enamine | EN300-28229655-5g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 5g |
$2525.0 | 2023-09-09 | ||
| Enamine | EN300-28229655-10g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 10g |
$3746.0 | 2023-09-09 | ||
| Enamine | EN300-28229655-0.05g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 95.0% | 0.05g |
$732.0 | 2025-03-19 | |
| Enamine | EN300-28229655-0.1g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 95.0% | 0.1g |
$767.0 | 2025-03-19 | |
| Enamine | EN300-28229655-0.25g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 95.0% | 0.25g |
$801.0 | 2025-03-19 | |
| Enamine | EN300-28229655-0.5g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 95.0% | 0.5g |
$836.0 | 2025-03-19 | |
| Enamine | EN300-28229655-1.0g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-28229655-2.5g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-28229655-5.0g |
tert-butyl N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(2-hydroxyphenyl)carbamate |
2639428-22-9 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 |
tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate
Introduction to tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate (CAS No. 2639428-22-9)
The compound tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate, identified by the CAS number 2639428-22-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a tert-butyl group, an N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl moiety, and an N-(2-hydroxyphenyl)carbamate moiety, has garnered attention for its potential applications in medicinal chemistry and drug development.
Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. The pyrazole core, present in this compound, is known for its versatility and biological activity. Specifically, the 1-ethyl-3-methyl substitution pattern on the pyrazole ring enhances its interaction with biological targets, making it a valuable scaffold for drug discovery. The presence of a hydroxyphenyl group further modulates the pharmacokinetic properties of the molecule, contributing to its solubility and bioavailability.
The carbamate functional group in this compound plays a crucial role in its chemical reactivity and biological efficacy. Carbamates are well-documented for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. Additionally, the tert-butyl group provides steric hindrance, which can influence both the metabolic stability and binding affinity of the molecule to its target receptors. This combination of structural features makes tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate a promising candidate for further investigation.
In the context of modern pharmaceutical research, there is a growing emphasis on developing small molecules that can modulate biological pathways with high specificity and low toxicity. The structural complexity of this compound suggests that it may possess unique interactions with biological targets, potentially making it effective against diseases that are resistant to conventional treatments. For instance, studies have shown that pyrazole derivatives can exhibit anti-inflammatory, anti-viral, and anti-cancer properties. The specific substitutions in this compound may enhance these effects while minimizing off-target interactions.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound’s structure and purity.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers are increasingly interested in identifying novel scaffolds that can be optimized through structure-based drug design or fragment-based approaches. The unique combination of functional groups in tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate provides a rich starting point for such investigations.
Recent computational studies have begun to unravel the mechanistic aspects of how this compound interacts with biological targets. Molecular dynamics simulations and docking studies have revealed that the hydroxyphenyl group can form hydrogen bonds with polar residues in protein binding pockets, while the pyrazole ring engages in hydrophobic interactions. These insights are crucial for designing derivatives with improved binding affinity and selectivity.
The pharmaceutical industry is also exploring green chemistry approaches to improve synthetic methodologies for complex molecules like this one. Sustainable practices, such as solvent-free reactions and catalytic processes that minimize waste generation, are being integrated into synthetic routes to enhance efficiency and environmental compatibility. The development of such methodologies aligns with global efforts to promote sustainable pharmaceutical manufacturing.
As interest in targeted therapies grows, so does the need for innovative molecular tools that can selectively modulate disease-related pathways. The structural features of tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate make it an attractive candidate for further exploration in this area. Future studies may focus on evaluating its efficacy in preclinical models and identifying potential therapeutic applications.
The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are investigating its utility in agrochemicals and material science due to its unique chemical properties. For instance, derivatives of this compound may exhibit herbicidal or fungicidal activity when incorporated into crop protection agents.
In conclusion,tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-ylmethyl-N-(2-hydroxyphenyl)carbamate (CAS No. 2639428–22–9) stands as a testament to the ongoing advancements in pharmaceutical chemistry. Its intricate structure and diverse functional groups make it a promising candidate for drug discovery and other applications across multiple scientific disciplines. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing global health challenges.
2639428-22-9 (tert-butyl N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-N-(2-hydroxyphenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)